2-Fluoro-6-iodo-4-nitroaniline

• IUPAC Name: 2-fluoro-6-iodo-4-nitroaniline
• InChI: InChI=1S/C6H4FIN2O2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H,9H2
• InChI Key: GJTOPFHTCCIELI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)N)I)[N+](=O)[O-]
• Molecular Formula: C6H4FIN2O2
• Molecular Weight: 282.01 g/mol

Description

2-Fluoro-6-iodo-4-nitroaniline is a specialty chemical. It is used for research and development purposes.

Synthesis Analysis

The synthesis of anilines, including 2-Fluoro-6-iodo-4-nitroaniline, involves several steps. One method involves the reaction of 4-nitroaniline with iodine and silver acetate. Another method involves the reaction of 2-fluoro-4-nitroaniline with other reagents to form various compounds.

Molecular Structure Analysis

The molecular weight of 2-Fluoro-6-iodo-4-nitroaniline is 282.01. Its molecular formula is C6H4FIN2O2.

Chemical Reactions Analysis

2-Fluoro-6-iodo-4-nitroaniline can participate in various chemical reactions. For example, it can be used to synthesize 2-iodo-4-nitrobenzonitrile via reaction with sodium nitrite to form a diazonium salt.

Physical And Chemical Properties Analysis

2-Fluoro-6-iodo-4-nitroaniline is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Organic Synthesis

2-Fluoro-6-iodo-4-nitroaniline: can be used as an intermediate in organic synthesis. .

Pharmaceutical Intermediate

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Material Science

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Safety and Hazards

2-Fluoro-6-iodo-4-nitroaniline is harmful if swallowed, in contact with skin, or if inhaled. It is advised to avoid breathing dust, fume, gas, mist, vapors, or spray. Protective clothing and eye protection should be worn when handling this chemical.

Future Directions

2-Fluoro-6-iodo-4-nitroaniline could potentially be used in the development of new synthetic quantum emitters that display bright defect photoluminescence molecularly tunable for imaging, sensing, and quantum information processing.

Mechanism of Action

Target of Action

Similar compounds like 4-fluoro-2-nitroaniline have been reported to form complexes with cobalt (ii), nickel (ii), and copper (ii) . These metal ions play crucial roles in various biological processes, including enzymatic reactions and signal transduction.

Mode of Action

Nitroaniline compounds are generally known to undergo electrophilic aromatic substitution reactions . In such reactions, the nitro group acts as a deactivating, meta-directing group. This means it decreases the reactivity of the aromatic ring towards electrophilic aromatic substitution, and when it does react, the new substituent is directed to the meta position .

Result of Action

Given the compound’s potential to form complexes with metal ions , it may influence processes that depend on these ions, such as enzymatic reactions and signal transduction.

Action Environment

It is generally recommended to store the compound in a dark place, sealed and dry, at a temperature between 2-8°c . This suggests that light, air, moisture, and temperature could potentially affect the compound’s stability and efficacy.